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Compound of Interest

Compound Name: Sodium tellurate
CAS No.: 10101-83-4
Cat. No.: B167377
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on sodium tellurate (Naz2TeOa),
covering its chemical identity, safety data, and key applications. The information is intended for
professionals in research and development who require detailed, reliable data for laboratory
and industrial use.

Chemical and Physical Properties

Sodium tellurate is an inorganic compound that serves as a source of the tellurate ion. Itis a
white, crystalline solid that is soluble in water.[1] It is recognized for its oxidizing properties and
is used in various chemical and material science applications.[1][2]

Table 1: Chemical Identifiers for Sodium Tellurate
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Identifier Value

CAS Number 10101-83-4
Molecular Formula Na=TeOa
Molar Mass 237.58 g/mol

Disodium tellurate, Sodium tellurate(VI), Telluric
Synonyms o
acid disodium salt[2]

Table 2: Physical and Chemical Properties of Sodium Tellurate

Property Value

Appearance White or colorless crystalline solid[1]
Solubility Soluble in water[1]

Crystal Structure Tetragonal[2]

N Stable under normal conditions, but can be
Stability _ N
moisture-sensitive[2]

Safety and Hazard Information

Sodium tellurate is a toxic compound and requires careful handling to avoid exposure. The
primary routes of exposure are inhalation, ingestion, and skin contact.

Table 3: GHS Hazard Classification for Sodium Tellurate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 Harmful if swallowed
Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye ] o
o Category 2 Causes serious eye irritation
[rritation

Specific target organ toxicity ] o
) Category 3 May cause respiratory irritation
(single exposure)

Source: Fisher Scientific SDS

Table 4: Exposure Limits and Toxicity Data

Parameter Value Species

LDso (Oral) 83 mg/kg Rat (for Sodium Tellurite)
OSHA PEL (as Te) 0.1 mg/m3 N/A

NIOSH REL (as Te) 0.1 mg/m3 (10-hr TWA) N/A

IDLH (as Te) 25 mg/m3 N/A

Note: Specific LDso data for sodium tellurate is not readily available; the value for sodium
tellurite is provided for reference due to the similar toxicity of tellurium compounds. Handle with
extreme caution.

Handling and Storage

e Engineering Controls: Use process enclosures, local exhaust ventilation, or other
engineering controls to maintain airborne levels below recommended exposure limits.

o Personal Protective Equipment (PPE):
o Respiratory Protection: A NIOSH-approved respirator is required when dust is generated.

o Hand Protection: Wear appropriate chemical-resistant gloves.
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o Eye Protection: Use safety glasses and a face shield.

o Skin and Body Protection: Wear a protective lab coat.

e Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers. Keep away
from incompatible materials such as strong acids and oxidizing agents.

First Aid Measures

» After Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» After Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Toxicological Information and Signaling Pathways

Tellurium compounds, including sodium tellurate and the more extensively studied sodium
tellurite, are known to be toxic to most living organisms.[3] The primary mechanism of toxicity is
the induction of oxidative stress.[4][5] Upon entering a cell, tellurate can interfere with cellular
redox balance, leading to the generation of reactive oxygen species (ROS) such as superoxide
radicals.[5]

This increase in ROS can lead to a cascade of cellular damage, including:
 Lipid Peroxidation: Damage to cell membranes.
» Protein Oxidation: Impairment of enzyme function.

o DNA Damage: Potentially leading to mutations.[4]
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The cell attempts to counteract this oxidative stress by upregulating its antioxidant defense
systems, such as superoxide dismutase (SOD) and catalase. However, severe tellurium-
induced stress can overwhelm these defenses, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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